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Compound of Interest

Compound Name: Scoparinol

Cat. No.: B174570 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical compounds is a critical component of laboratory safety and environmental

responsibility. While a specific Safety Data Sheet (SDS) with detailed disposal procedures for

Scoparinol is not readily available in public domains, this guide provides a comprehensive

operational plan based on established principles of laboratory chemical waste management.

This information is intended to supplement, not replace, institutional protocols and consultation

with certified waste disposal experts.

Understanding Scoparinol: Chemical and Physical
Properties
A summary of the known properties of Scoparinol is presented below. This data is essential for

a preliminary assessment of its potential hazards and the selection of appropriate disposal

pathways.
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Property Value Source

Molecular Formula C27H38O4 [1][2][3]

Molecular Weight 426.6 g/mol [1][3]

CAS Number 130838-00-5 [1][2][4]

Appearance Powder [4]

Storage Temperature -20°C (long term) [1][2]

Experimental Protocols: A General Framework for
Disposal
In the absence of a specific SDS for Scoparinol, it should be treated as a potentially

hazardous chemical. The following step-by-step procedure is based on general laboratory best

practices for chemical waste disposal.

Step 1: Waste Identification and Classification

Hazard Assessment: Since the specific hazards of Scoparinol are not fully documented, it is

prudent to handle it as a hazardous waste.[5] Assume it may have toxicological properties

relevant to its bioactive nature (sedative, anti-inflammatory, analgesic, and diuretic actions).

[4]

Regulatory Classification: Without specific data, it is difficult to assign a definitive hazardous

waste code (e.g., P-listed or U-listed).[6][7] Therefore, it is safest to manage it as a non-

specified hazardous chemical waste.

Step 2: Segregation and Collection

Solid Waste:

Collect unused or expired pure Scoparinol powder in a dedicated, clearly labeled

hazardous waste container.
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Contaminated personal protective equipment (PPE) such as gloves and weighing papers

should also be disposed of as solid chemical waste.

Liquid Waste:

Solutions containing Scoparinol should be collected in a separate, compatible liquid

waste container.

Do not mix with other solvent waste streams unless compatibility has been verified.

Incompatible wastes can react violently or produce toxic gases.

Sharps Waste:

Any needles, syringes, or other sharps contaminated with Scoparinol must be disposed

of in a designated sharps container for hazardous waste.

Step 3: Containerization and Labeling

Container Selection: Use containers that are compatible with the chemical nature of the

waste. For solid powders and contaminated debris, a securely sealed plastic or glass

container is appropriate. For liquid solutions, use a screw-capped, leak-proof container.

Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste,"

the full chemical name ("Scoparinol"), and the approximate quantity. Include the date when

the waste was first added to the container.

Step 4: Storage

Designated Area: Store waste containers in a designated Satellite Accumulation Area (SAA)

that is under the control of the laboratory personnel.

Secondary Containment: Keep waste containers in a secondary containment bin to prevent

the spread of material in case of a leak.

Segregation: Store Scoparinol waste away from incompatible materials. As a general rule,

keep organic compounds separate from strong acids, bases, and oxidizers.

Step 5: Disposal and Removal
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Professional Disposal: Arrange for the pickup and disposal of the hazardous waste through

your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor.

Do Not Dispose Down the Drain or in Regular Trash: Unused chemicals and

pharmaceuticals should not be disposed of in the sanitary sewer or regular trash unless

explicitly permitted by local regulations and confirmed to be non-hazardous.[8] Flushing

medications can lead to environmental contamination.[9]

Mandatory Visualization: Chemical Waste Disposal
Workflow
The following diagram illustrates a general decision-making workflow for the disposal of

laboratory chemicals like Scoparinol, where a specific SDS is not available.
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General Chemical Waste Disposal Workflow

Start: Unused or Expired Chemical (e.g., Scoparinol)

Is a specific Safety Data Sheet (SDS) with disposal instructions available?

Follow SDS and institutional protocols for disposal.

Yes

Treat as potentially hazardous chemical waste.

No

Identify waste type:
- Solid (powder, contaminated PPE)

- Liquid (solutions)
- Sharps

Segregate waste into compatible streams.

Use appropriate, sealed, and compatible containers.

Label container with:
- 'Hazardous Waste'

- Chemical Name
- Date

Store in designated Satellite Accumulation Area (SAA) with secondary containment.

Arrange for pickup by institutional EHS or licensed hazardous waste contractor.

Click to download full resolution via product page

Caption: General decision-making workflow for laboratory chemical waste disposal.
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Disclaimer: This information is for guidance purposes only. Always consult your institution's

Environmental Health and Safety department and local regulations for specific disposal

requirements. The absence of a comprehensive hazard profile for Scoparinol necessitates a

cautious approach to its handling and disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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